Cas no 875312-86-0 (Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester)

Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester structure
875312-86-0 structure
Product Name:Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
CAS No:875312-86-0
MF:C11H11N3O2
MW:217.223942041397
CID:1911769
PubChem ID:71412627
Update Time:2025-04-21

Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
    • 3-(1H-1,2,3-triazol-1-yl)Benzoic acid ethyl ester
    • ethyl 3-(triazol-1-yl)benzoate
    • Ethyl 3-(1H-1,2,3-triazol-1-yl)benzoate
    • DB-077001
    • DTXSID10832172
    • 875312-86-0
    • Inchi: 1S/C11H11N3O2/c1-2-16-11(15)9-4-3-5-10(8-9)14-7-6-12-13-14/h3-8H,2H2,1H3
    • InChI Key: NZYNNVHIQVOAOR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C(C=1)N1C=CN=N1)=O

Computed Properties

  • Exact Mass: 217.085126602Da
  • Monoisotopic Mass: 217.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.